1-((2-(Thiophen-2-yl)pyridin-4-yl)methyl)-3-(thiophen-2-ylmethyl)urea

Specification

• CAS No.: 2034437-54-0
• Molecular Formula: C16H15N3OS2
• Molecular Weight: 329.44
• IUPAC Name: 1-(thiophen-2-ylmethyl)-3-[(2-thiophen-2-ylpyridin-4-yl)methyl]urea
• Standard InChI: InChI=1S/C16H15N3OS2/c20-16(19-11-13-3-1-7-21-13)18-10-12-5-6-17-14(9-12)15-4-2-8-22-15/h1-9H,10-11H2,(H2,18,19,20)
• Standard InChI Key: BWTACNDWOUCQAF-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)CNC(=O)NCC2=CC(=NC=C2)C3=CC=CS3

Introduction

Molecular Formula and Weight

While the exact molecular formula and weight of 1-((2-(Thiophen-2-yl)pyridin-4-yl)methyl)-3-(thiophen-2-ylmethyl)urea are not specified, we can estimate them based on similar compounds. For instance, 1-(2,3-Difluorophenyl)-3-(thiophen-2-ylmethyl)urea has a molecular weight of 268.28 g/mol. Given the additional complexity and size of the pyridine-thiophene system, the molecular weight of our compound would likely be higher.

Synthesis

The synthesis of such compounds typically involves multi-step organic reactions, including coupling reactions to form the pyridine-thiophene linkage and urea formation reactions. Specific conditions such as solvents, catalysts, and temperatures must be optimized for efficient synthesis.

1-(2,3-Difluorophenyl)-3-(thiophen-2-ylmethyl)urea

• Molecular Formula: C12H10F2N2OS

• Molecular Weight: 268.28 g/mol

• IUPAC Name: 1-(2,3-difluorophenyl)-3-(thiophen-2-ylmethyl)urea

N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)-2-(thiophen-2-yl)acetamide

• Molecular Formula: C16H17N3O2S

• Molecular Weight: 315.4 g/mol

• IUPAC Name: N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)-2-(thiophen-2-yl)acetamide

1-Phenyl-3-[2-(pyridin-4-yl)-1,3-thiazol-4-yl]urea

• Molecular Formula: C15H12N4OS

• Molecular Weight: 296.3 g/mol

• IUPAC Name: 1-phenyl-3-(2-pyridin-4-yl-1,3-thiazol-4-yl)urea

Potential Applications

Compounds with similar structures to 1-((2-(Thiophen-2-yl)pyridin-4-yl)methyl)-3-(thiophen-2-ylmethyl)urea are often explored for their biological activities, such as antimicrobial, antiviral, or anticancer properties. The presence of thiophene and pyridine rings can contribute to these activities due to their ability to interact with biological targets.

Research Findings and Future Directions

While specific research findings on 1-((2-(Thiophen-2-yl)pyridin-4-yl)methyl)-3-(thiophen-2-ylmethyl)urea are not available, studies on related compounds highlight the importance of heterocyclic systems in drug discovery. Future research should focus on synthesizing this compound and evaluating its biological and chemical properties to explore potential applications.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	IUPAC Name
1-(2,3-Difluorophenyl)-3-(thiophen-2-ylmethyl)urea	C12H10F2N2OS	268.28	1-(2,3-difluorophenyl)-3-(thiophen-2-ylmethyl)urea
N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)-2-(thiophen-2-yl)acetamide	C16H17N3O2S	315.4	N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)-2-(thiophen-2-yl)acetamide
1-Phenyl-3-[2-(pyridin-4-yl)-1,3-thiazol-4-yl]urea	C15H12N4OS	296.3	1-phenyl-3-(2-pyridin-4-yl-1,3-thiazol-4-yl)urea